Cas no 89076-16-4 (Hexanethioic acid, 2-methyl-, S-(1,1-dimethylethyl) ester)

89076-16-4 structure
Product name:Hexanethioic acid, 2-methyl-, S-(1,1-dimethylethyl) ester
Hexanethioic acid, 2-methyl-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
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- Hexanethioic acid, 2-methyl-, S-(1,1-dimethylethyl) ester
- S-tert-butyl 2-methylhexanethioate
- SCHEMBL10957729
- 89076-16-4
- DTXSID30606897
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- Inchi: InChI=1S/C11H22OS/c1-6-7-8-9(2)10(12)13-11(3,4)5/h9H,6-8H2,1-5H3
- InChI Key: PNUGBYYBXPNCKW-UHFFFAOYSA-N
- SMILES: CCCCC(C)C(=O)SC(C)(C)C
Computed Properties
- Exact Mass: 202.13913649g/mol
- Monoisotopic Mass: 202.13913649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4Ų
- XLogP3: 4.1
Hexanethioic acid, 2-methyl-, S-(1,1-dimethylethyl) ester Related Literature
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Thorsten Glaser,Ioannis Liratzis,Roland Fröhlich Dalton Trans., 2005, 2892-2898
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Nobuaki Matsumori,Michio Murata Nat. Prod. Rep., 2010,27, 1480-1492
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Andriy Taranovskyy,János J. Tomán,Zoltán Erdélyi Phys. Chem. Chem. Phys., 2021,23, 6116-6127
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4. 1D silver(i) complex of nitronyl nitroxide with strong spin–spin interaction through silver(i) ionDeqing Zhang,Liang Ding,Wei Xu,Huaiming Hu,Daoben Zhu,Yuanhe Huang,Decai Fang Chem. Commun., 2002, 44-45
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5. 3D microfluidic ex vivo culture of organotypic tumor spheroids to model immune checkpoint blockadeAmir R. Aref,Brandon P. Piel,Chensheng Zhou,Raven Vlahos Coakley,Alan Bartels,Michaela Bowden,Zach Herbert,Sarah Hill,Sean Gilhooley,Jacob Carter,Israel Cañadas,Tran C. Thai,Shunsuke Kitajima,Valeria Chiono Lab Chip, 2018,18, 3129-3143
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Jessica J. Miller,Christian Gaiddon,Tim Storr Chem. Soc. Rev., 2020,49, 6995-7014
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J. Rolland,M. M. Obadia,A. Serghei,R. Bouchet,E. Drockenmuller Chem. Commun., 2018,54, 9035-9038
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Jianzhong Wu,De-en Jiang,Zhehui Jin,Douglas Henderson Soft Matter, 2011,7, 11222-11231
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Luca Sorelli,Filippo Fabbri,Jessy Frech-Baronet,Anh-Duc Vu,Mario Fafard,Thierry Gacoin,Khalid Lahlil,Lucio Martinelli,Yves Lassailly,Jacques Peretti J. Mater. Chem. C, 2015,3, 11055-11065
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